Cas no 19688-55-2 (Ethanone,1-[4-[(4-chlorophenyl)thio]-3-nitrophenyl]-)

• Product Name: Ethanone,1-[4-[(4-chlorophenyl)thio]-3-nitrophenyl]-
• CAS No: 19688-55-2
• MF: C₁₄H₁₀ClNO₃S
• MW: 307.752101421356
• CID: 134199
• PubChem ID: 736721
• Update Time: 2025-04-19

Ethanone,1-[4-[(4-chlorophenyl)thio]-3-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-[(4-chlorophenyl)thio]-3-nitrophenyl]-
• 1-(4-[(4-CHLOROPHENYL)THIO]-3-NITROPHENYL)ETHAN-1-ONE
• 1-[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]ethanone
• 1-{4-[(4-CHLOROPHENYL)THIO]-3-NITROPHENYL}ETHAN-1-ONE
• 4'-Chlor-2-nitro-4-acetyl-diphenylsulfid
• HMS553K17
• 4-(4-CHLOROPHENYLTHIO)-3-NITROACETOPHENONE
• Z31207248
• 1-{4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROPHENYL}-1-ETHANONE
• CS-0275135
• Maybridge1_004283
• 1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}ethan-1-one
• 1-(4-((4-Chlorophenyl)thio)-3-nitrophenyl)ethan-1-one
• 19688-55-2
• AKOS001047531
• 1-(4-(4-chlorophenylthio)-3-nitrophenyl)ethanone
• FT-0607178
• DTXSID30353091

• Inchi： 1S/C14H10ClNO3S/c1-9(17)10-2-7-14(13(8-10)16(18)19)20-12-5-3-11(15)4-6-12/h2-8H,1H3
• InChI Key： WQWKNHMUSMKWBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(C(C)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.00700
• Monoisotopic Mass: 307.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Melting Point: 133 °C
• PSA: 88.19000
• LogP: 5.12520